Cas no 7726-03-6 (Cholesteryl valerate)

• Product Name: Cholesteryl valerate
• CAS No: 7726-03-6
• Molecular Formula: C₃₂H₅₄O₂
• Molecular Weight: 470.7700
• MDL: MFCD00037706
• CID: 572781
• PubChem ID: 87565765

Cholesteryl valerate Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-, 3-pentanoate
• Cholesterol Valerate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] pentanoate
• 3β-Hydroxy-5-cholestene 3-pentanoate
• 5-Cholesten-3β-ol 3-pentanoate
• Cholesteryl pentanoate
• Valeric Acid Cholesterol Ester
• Cholesteryl valerate
• Cholesteryl n-valerate
• Cholesterol n-valerate
• 5-Cholesten-3-beta-ol N-valerate
• CE(5:0)
• CHOLESTERYL PENTANOATE (VALERATE)
• Cholest-5-en-3-yl pentanoate
• Cholesterol pentanoate
• 5:0 Cholesteryl ester
• Cholesteryl pentanoic acid
• Cholesterol pentanoic acid
• 5-Cholesten-3b-ol valerate
• Valeric acid cholesteryl ester
• Cholest-5-en-3b-ol valerate
• Cholest-5-en-3beta-yl v
• 7726-03-6
• AS-58819
• UNII-WJ4NKG39ZH
• 3beta-Hydroxy-5-cholestene 3-pentanoate
• Cholest-5-en-3-yl pentanoate #
• cholest-5-en-3beta-yl pentanoate
• (3b)-Cholest-5-en-3-ol pentanoate
• D95345
• NS00045259
• Cholest-5-en-3beta-yl valerate
• (3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl pentanoate
• Cholesteryl n-valerate, >=90% (HPLC; detection at 205 nm)
• Cholest-5-en-3-ol (3beta), pentanoate
• WJ4NKG39ZH
• 5-Cholesten-3beta-ol 3-pentanoate
• AKOS027381478
• CHOLESTEROLN-VALERATE
• Cholest-5-en-3-ol (3.beta.)-, pentanoate
• MFCD00037706
• CS-0185806
• SCHEMBL160533
• DTXSID90998503
• RWTQCZGAMKTBRV-PTHRTHQKSA-N
• (3b)-Cholest-5-en-3-ol pentanoic acid
• CHOLEST-5-EN-3-OL (3.BETA.)-, 3-PENTANOATE
• Cholesterol Valerate , 95%
• HY-W127585
• EINECS 231-773-4

• MDL： MFCD00037706
• InChIKey： RWTQCZGAMKTBRV-PTHRTHQKSA-N
• Inchi： 1S/C32H54O2/c1-7-8-12-30(33)34-25-17-19-31(5)24(21-25)13-14-26-28-16-15-27(23(4)11-9-10-22(2)3)32(28,6)20-18-29(26)31/h13,22-23,25-29H,7-12,14-21H2,1-6H3/t23-,25+,26+,27-,28+,29+,31+,32-/m1/s1
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Exact Mass: 470.41200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 10
• Monoisotopic Mass: 470.412
• Heavy Atom Count: 34
• Complexity: 737
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 9.12980
• PSA: 26.30000
• Refractive Index: -32 ° (C=2, CHCl3)
• Boiling Point: 530°Cat760mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 271.8°C
• Color/Form: Not determined
• Density: 0.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters